Cas no 6981-18-6 (Ormetoprim Standard)

Ormetoprim Standard structure

Product Name:Ormetoprim Standard

CAS No:6981-18-6

Molecular Formula:C₁₄H₁₈N₄O₂

Molecular Weight:274.3183

MDL:MFCD00057747

CID:47153

PubChem ID:253660171

Ormetoprim Standard Properties

Names and Identifiers

- ormetoprim
- 5-[(4,5-dimethoxy-2-methylphenyl)methyl]pyrimidine-2,4-diamine
- Ormetoprim Solution
- component of Rofenaid
- Ormethoprim
- Ormetorprim
- Ro 5-9754
- 2,4-Diamino-5-(4,5-dimethoxy-2-methylbenzyl)pyrimidine
- 5-(4,5-dimethoxy-2-methylbenzyl)-2,4-diaminopyrimidine
- 2,4-Diamino-5-(6-methylveratryl)pyrimidine
- M3EFS94984
- 2,4-Pyrimidinediamine, 5-[(4,5-dimethoxy-2-methylphenyl)methyl]-
- NSC95072
- DSSTox_RID_81823
- DSSTox_CID_26689
- DSSTox_GSID_46689
- Ormetoprima
- Ormetop
- Ormetoprim Standard
- Q27166391
- 5-(4,5-dimethoxy-2-methylbenzyl)pyrimidine-2,4-diamine
- s5290
- SMR000466374
- T72844
- SD-051044
- ORMETOPRIM [USAN]
- Pyrimidine,4-diamino-5-(6-methylveratryl)-
- CCG-100900
- 2,4-Diamino-5-(4,5-dimethoxy-2-methylbenzyl)pyrimidin
- MLS001424067
- ORMETOPRIM (MART.)
- BO164180
- 5-[(4,5-dimethoxy-2-methyl-phenyl)methyl]pyrimidine-2,4-diamine
- Ormetoprima [INN-Spanish]
- MLS000759503
- NSC 95072
- CV564
- CHEMBL494760
- EINECS 230-246-6
- NSC-95072
- DTXSID1046689
- 2,4-Pyrimidinediamine, 5-((4,5-dimethoxy-2-methylphenyl)methyl)-
- AKOS015917221
- 2, 5-[(4,5-dimethoxy-2-methylphenyl)methyl]-
- Ormetoprima (INN-Spanish)
- O0424
- UNII-M3EFS94984
- CS-0082144
- BDBM50413401
- NCGC00167523-01
- HY-121466
- Ormetoprim 100 microg/mL in Acetonitrile
- ORMETOPRIM [GREEN BOOK]
- NC00150
- Ormetoprimum (INN-Latin)
- MFCD00057747
- RO-5-9754
- Ormetoprimum
- NCGC00167523-03
- Ro-59754
- W-104583
- Ormetroprim
- D05273
- SCHEMBL93810
- Ormetoprim (USAN/INN)
- AB00639990-08
- NS00011646
- ORMETOPRIM [MART.]
- CHEBI:94553
- NCIOpen2_006334
- BCP06018
- Ormetoprim [USAN:INN]
- AS-71719
- DB-055351
- ORMETOPRIM [INN]
- Ormetoprime [INN-French]
- 6981-18-6
- 2,4-diamino-5-(4,5-dimethoxy-2-methylbenzyl) pyrimidine
- CAS-6981-18-6
- NCGC00167523-02
- Tox21_112520
- Tox21_112520_1
- 5-(4,5-dimethoxy-2-methyl-benzyl)-pyrimidine-2,4-diamine
- Ormetoprimum [INN-Latin]
- Ormetoprime
- Ormetoprime (INN-French)
- SB60507
- DTXCID9026689
- HMS2051K20
- ORMETOPRIM [JAN]
- Pyrimidine, 2,4-diamino-5-(6-methylveratryl)-
- HMS3393K20
- +Expand
- MDL： MFCD00057747
- InChIKey： KEEYRKYKLYARHO-UHFFFAOYSA-N
- Inchi： 1S/C14H18N4O2/c1-8-4-11(19-2)12(20-3)6-9(8)5-10-7-17-14(16)18-13(10)15/h4,6-7H,5H2,1-3H3,(H4,15,16,17,18)
- SMILES： O(C([H])([H])[H])C1=C(C([H])=C(C([H])([H])[H])C(=C1[H])C([H])([H])C1=C([H])N=C(N([H])[H])N=C1N([H])[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 274.14300
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 4
Monoisotopic Mass: 274.142976
Heavy Atom Count: 20
Complexity: 305
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Tautomer Count: 9
Surface Charge: 0
Topological Polar Surface Area: 96.3

Experimental Properties

LogP: 2.71980
PSA: 96.28000
Refractive Index: 1.609
Boiling Point: 521.5±60.0 °C at 760 mmHg
Melting Point: 231.0 to 235.0 deg-C
Flash Point: 269.2±32.9 °C
λmax: 287(CHCl3)(lit.)
Density: 1.1000

Ormetoprim Standard Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00ICGA-100mg	2,4-Pyrimidinediamine, 5-[(4,5-dimethoxy-2-methylphenyl)methyl]-	6981-18-6	98%	100mg	$23.00	2024-04-21
A2B Chem LLC	AI55146-100mg	Ormetoprim	6981-18-6	98%	100mg	$21.00	2024-04-19
Aaron	AR00ICOM-50mg	2,4-Pyrimidinediamine, 5-[(4,5-dimethoxy-2-methylphenyl)methyl]-	6981-18-6		50mg	$18.00
abcr	AB505713-1g	Ormetoprim; .	6981-18-6		1g	€212.00	2024-08-02
Ambeed	A401148-100mg	5-(4,5-Dimethoxy-2-methylbenzyl)pyrimidine-2,4-diamine	6981-18-6	98%	100mg	$28.0	2024-05-30
Biosynth	BO164180-100 mg	Ormetoprim - Bio-X ?	6981-18-6		100MG	$65.00
Chemenu	CM282469-5g	Ormethoprim	6981-18-6	95%	5g	$589
eNovation Chemicals LLC	Y1050290-1g	2,4-Pyrimidinediamine, 5-[(4,5-dimethoxy-2-methylphenyl)methyl]-	6981-18-6	98.0%	1g	$210	2022-04-13
FUJIFILM	152-02551-50mg	Ormetoprim Standard	6981-18-6		50mg	JPY 20600	2023-09-15
MedChemExpress	HY-121466-5mg	Ormetoprim	6981-18-6	99.69%	5mg	￥500